2-Octylcyclopropanecarboxylic acid
Overview
Description
2-Octylcyclopropanecarboxylic acid is a useful research compound. Its molecular formula is C12H22O2 and its molecular weight is 198.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Amino Acid Analogs and Transport Applications : A study by Christensen et al. (1983) synthesized and compared 3-aminobicyclo[3.2.1]octane-3-carboxylic acids with widely used amino acid analogs. These compounds showed more reactivity with Na+-independent amino acid transport systems in test cells, highlighting their potential use in cellular transport studies (Christensen et al., 1983).
Conformational Studies of Beta-Amino Acid Oligomers : Fernandes et al. (2010) prepared hexamer and octamer of trans-2-aminocyclobutane carboxylic acid and studied their conformational preferences, suggesting their application in molecular folding and structural analysis (Fernandes et al., 2010).
Synthesis of Pipecolic Acid Analogs : Casabona and Cativiela (2006) reported the efficient synthesis of 2-azabicyclo[2.2.2]octane-1-carboxylic acid, a pipecolic acid analogue, suggesting its use in chemical synthesis and possibly pharmaceutical applications (Casabona & Cativiela, 2006).
Peptide Structure and Design : André et al. (2012) synthesized model tripeptides incorporating (S)-aminobicyclo[2.2.2]octane-2-carboxylic acid to investigate its ability to induce reverse turns in peptides, indicating its use in peptide design and structural biology (André et al., 2012).
Synthesis of Rigid Amino Acid Analogs : Kubyshkin et al. (2009) synthesized a rigid analogue of 2-amino- adipic acid, which could be useful in the study of amino acid conformations and their biological functions (Kubyshkin et al., 2009).
Pharmaceutical Applications : Conlon and Kiesman (2007) synthesized a deuterium-labeled version of BG9928, a high affinity adenosine A1 antagonist, for use in pharmacokinetic and metabolism studies, indicating the compound's importance in drug development (Conlon & Kiesman, 2007).
Polyimide Synthesis : Matsumoto and Kurosaki (1997) synthesized polyimides using bicyclo[2.2.2]octane-based dianhydrides, highlighting the application of such compounds in the field of materials science, especially for high-performance polymers (Matsumoto & Kurosaki, 1997).
Future Directions
Properties
IUPAC Name |
2-octylcyclopropane-1-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H22O2/c1-2-3-4-5-6-7-8-10-9-11(10)12(13)14/h10-11H,2-9H2,1H3,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLZRNGWKTVAXBN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC1CC1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H22O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60390651 |
Source
|
| Record name | 2-octylcyclopropanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60390651 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
15898-87-0 |
Source
|
| Record name | 2-octylcyclopropanecarboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60390651 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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